Cas no 2138254-65-4 (2-(2-methanesulfonylethyl)-2H-1,2,3-triazol-4-amine)

• Product Name: 2-(2-methanesulfonylethyl)-2H-1,2,3-triazol-4-amine
• CAS No: 2138254-65-4
• MF: C₅H₁₀N₄O₂S
• MW: 190.223498821259
• CID: 6201918
• PubChem ID: 165480706
• Update Time: 2025-05-25

2-(2-methanesulfonylethyl)-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methanesulfonylethyl)-2H-1,2,3-triazol-4-amine
• EN300-1113827
• 2138254-65-4

• Inchi： 1S/C5H10N4O2S/c1-12(10,11)3-2-9-7-4-5(6)8-9/h4H,2-3H2,1H3,(H2,6,8)
• InChI Key： BPCJMRMXJAFZCC-UHFFFAOYSA-N
• SMILES： S(C)(CCN1N=CC(N)=N1)(=O)=O

Computed Properties

• Exact Mass: 190.05244675g/mol
• Monoisotopic Mass: 190.05244675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-(2-methanesulfonylethyl)-2H-1,2,3-triazol-4-amine

2-(2-Methanesulfonylethyl)-2H-1,2,3-Triazol-4-Amine: A Comprehensive Overview

The compound 2-(2-methanesulfonylethyl)-2H-1,2,3-triazol-4-amine, identified by the CAS number NO 2138254-65-4, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of triazoles, which are widely recognized for their versatility and applications in drug discovery and materials science. The structure of this molecule features a triazole ring system with a methanesulfonylethyl group attached at the 2-position and an amine group at the 4-position. These functional groups contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry, particularly as bioisosteres and scaffolds for drug design. The presence of the methanesulfonylethyl group introduces a sulfonamide functionality, which is known for its ability to modulate pharmacokinetic properties such as solubility and bioavailability. This makes 2-(2-methanesulfonylethyl)-2H-1,2,3-triazol-4-amine an attractive candidate for exploring new therapeutic agents.

In terms of synthesis, researchers have developed efficient methods to construct this compound using click chemistry principles. The copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction has been particularly effective in assembling triazole-containing molecules. By incorporating the methanesulfonylethyl group during the synthesis process, chemists can tailor the molecule's properties for specific applications. These advancements underscore the importance of green chemistry practices in modern organic synthesis.

The applications of NO 2138254-65-4 extend beyond pharmaceuticals. Its unique electronic properties make it a promising candidate for use in electronic materials and sensors. For instance, recent research has explored its potential as a building block for organic semiconductors due to its ability to form stable π-conjugated systems. Additionally, its amine functionality allows for further functionalization, enabling the creation of complex molecular architectures.

From a toxicological perspective, understanding the safety profile of NO 2138254-65-4 is crucial for its practical applications. Preliminary studies suggest that this compound exhibits low toxicity under standard experimental conditions. However, further investigations are required to assess its long-term effects and potential environmental impact.

In conclusion, NO 2138254-65-4, or NO 2138254 65 4, represents a valuable addition to the arsenal of chemical compounds available for research and development. Its versatile structure and functional groups make it a prime candidate for exploring new frontiers in drug discovery, materials science, and beyond. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing modern chemistry.